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Compound of Interest

Compound Name:
5-[(4-Chlorophenoxy)methyl]furan-

2-carbaldehyde

CAS No.: 438219-08-0

Cat. No.: B454934

Get Quote

Title: The Theoretical and Synthetic Architecture of 5-[(4-Chlorophenoxy)methyl]furan-2-
carbaldehyde: A Lynchpin Scaffold for Medicinal Chemistry

Executive Summary: The Structural Imperative
In the landscape of heterocyclic medicinal chemistry, 5-[(4-Chlorophenoxy)methyl]furan-2-
carbaldehyde (CAS: 1917-65-3 analog/derivative) represents a critical "lynchpin" scaffold. It

bridges two distinct pharmacophores: the electron-rich, yet electrophilic furan-2-carbaldehyde

(a known Schiff-base precursor) and the lipophilic 4-chlorophenoxy moiety (a proven

hydrophobic anchor in drug design).

This technical guide dissects the theoretical properties of this molecule, moving beyond static

descriptors to dynamic behavior—electronic distribution, synthetic accessibility, and

pharmacological potential. It is designed for drug developers seeking to exploit this scaffold for

tubulin inhibition, antimicrobial activity, or as a intermediate for high-value heterocycles.
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To understand the reactivity of this molecule, one must analyze its disconnected electronic

systems. The molecule is bipartite, separated by a methylene insulator (

).

The Furan Head (Electrophilic): The C2-aldehyde group exerts a strong electron-withdrawing

effect (-M, -I) on the furan ring, lowering the energy of the LUMO (Lowest Unoccupied

Molecular Orbital). This makes the aldehyde carbon highly susceptible to nucleophilic attack

(e.g., by amines for imine formation).

The Phenoxy Tail (Lipophilic/Donating): The 4-chlorophenoxy group acts as a hydrophobic

tail. The ether oxygen provides electron density to the phenyl ring via resonance (+M), while

the chlorine atom provides metabolic stability (blocking para-oxidation) and enhances

lipophilicity.

The Methylene Hinge: The

hybridized methylene carbon breaks the conjugation between the furan and phenyl rings.
This "insulator" effect allows the two rings to rotate independently, maximizing binding
adaptability in protein pockets.

Theoretical Physicochemical Profile (In Silico)
The following properties are derived from consensus molecular descriptors for the target

structure (

).
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Property Value (Predicted)
Implication for Drug
Design

Molecular Weight 236.65 g/mol

Ideal fragment size (<300 Da)

for fragment-based drug

discovery (FBDD).

LogP (Consensus) 2.8 – 3.2

High membrane permeability;

optimal for oral bioavailability

(Lipinski compliant).

TPSA ~39.4

Excellent blood-brain barrier

(BBB) penetration potential

(<90

).

Rotatable Bonds 4
Moderate flexibility minimizes

entropic penalty upon binding.

H-Bond Acceptors 3 (O atoms)
Interaction points for Ser/Thr

residues in binding pockets.

H-Bond Donors 0

Requires a donor in the target

protein or derivatization (e.g.,

to oxime).

Synthetic Protocol: A Self-Validating Workflow
The synthesis of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde relies on the

Williamson Ether Synthesis. However, the stability of the furan ring under basic conditions is

the critical variable. Strong bases or high temperatures can cause furan ring opening (ring-

opening polymerization).

Recommended Protocol: Mild Base Nucleophilic Substitution.

Precursor A: 5-(Chloromethyl)furan-2-carbaldehyde (highly reactive electrophile).

Precursor B: 4-Chlorophenol (nucleophile).
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Catalyst/Base: Potassium Carbonate (

) and Potassium Iodide (KI).

Solvent: Acetone or DMF (Polar Aprotic).

Step-by-Step Methodology
Activation: Dissolve 4-chlorophenol (1.0 eq) in anhydrous acetone. Add anhydrous

(1.5 eq). Stir at room temperature for 30 minutes to generate the phenoxide anion. Why?
Pre-generation of the nucleophile prevents competitive side reactions.

Addition: Add 5-(Chloromethyl)furan-2-carbaldehyde (1.0 eq) dropwise. Add a catalytic

amount of KI (0.1 eq). Mechanism: KI converts the alkyl chloride to a more reactive alkyl

iodide in situ (Finkelstein reaction).

Reflux: Heat to mild reflux (

) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

Workup: Filter off inorganic salts. Evaporate solvent. Recrystallize from Ethanol/Water.

Visualization: Synthetic Pathway

Reaction Conditions

4-Chlorophenol
Transition State

(SN2 Attack)

+ K2CO3 (Base)

5-(Chloromethyl)
furan-2-carbaldehyde

+ KI (Catalyst)
5-[(4-Chlorophenoxy)

methyl]furan-2-carbaldehyde
- KCl, - KI

Solvent: Acetone/DMF

Temp: 60°C
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Click to download full resolution via product page

Figure 1: Williamson ether synthesis pathway utilizing Finkelstein catalysis for enhanced yield.

Pharmacological Potential: The Tubulin Hypothesis
Theoretical SAR (Structure-Activity Relationship) analysis suggests this scaffold acts as a

Colchicine Binding Site Inhibitor (CBSI).

Mechanism: The furan ring mimics the A-ring of colchicine, while the 4-chlorophenyl group

occupies the hydrophobic pocket usually bound by the B-ring.

Derivatization: The aldehyde is rarely the final drug. It is the "warhead" precursor. Converting

the aldehyde to a chalcone, hydrazone, or oxime extends the conjugation and introduces H-

bond donors, significantly increasing affinity for the

-tubulin subunit.

Visualization: Signaling Cascade (Apoptosis Induction)
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Figure 2: Theoretical mechanism of action targeting microtubule dynamics leading to apoptotic

cell death.

Computational Workflow for Validation
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To rigorously validate the theoretical properties of this molecule, the following computational

workflow is prescribed. This ensures that wet-lab resources are only expended on high-

probability conformers.

Protocol: DFT & Docking Pipeline
Conformational Search: Use Molecular Mechanics (MMFF94) to identify the global minimum

energy conformer, focusing on the rotation of the

dihedral angles.

DFT Optimization:

Theory Level: B3LYP/6-311G(d,p).

Solvation: PCM Model (Water).

Output: Calculate HOMO-LUMO gap (chemical hardness) and Molecular Electrostatic

Potential (MEP) map to identify nucleophilic/electrophilic sites.

Molecular Docking:

Target: Tubulin-Colchicine complex (PDB ID: 1SA0).

Grid Box: Centered on the colchicine binding domain.[1]

Scoring: Analyze binding energy (

) and hydrophobic interactions of the 4-chlorophenoxy tail.
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Figure 3: In silico pipeline for validating structural stability and biological affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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